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Compound of Interest

Compound Name: Allyl (3-methylbutoxy)acetate

Cat. No.: B1266693

An In-depth Technical Guide to the Chemical Properties of Allyl (3-methylbutoxy)acetate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Allyl (3-methylbutoxy)acetate, also known as allyl amyl glycolate, is a synthetic fragrance
ingredient valued for its strong, fruity, and green aroma with a characteristic pineapple nuance.
[1][2][3][4] It is utilized in a variety of consumer products, including perfumes, detergents, and
air fresheners, to impart fresh and fruity notes.[5][6] This document provides a comprehensive
overview of its chemical and physical properties, synthesis methodologies, and safety data for
an audience of researchers and drug development professionals.

Chemical and Physical Properties

Allyl (3-methylbutoxy)acetate is a colorless liquid under standard conditions.[5][7] It is
characterized by its insolubility in water and its combustible nature.[1][3][7] A summary of its
key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Allyl (3-
methylbutoxy)acetate
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Property Value Source(s)
Identifiers

CAS Number 67634-00-8 [1][21[5][8]
EINECS Number 266-803-5 [2][5]

prop-2-enyl 2-(3-

IUPAC Name [718]
methylbutoxy)acetate
Allyl amyl glycolate, Allyl 2-

Synonyms ey ’ 2171(e)
(isopentyloxy)acetate

Molecular Information

Molecular Formula C10H1803 [11051[7]

Molecular Weight 186.25 g/mol [11[5117]

Physical Properties

Appearance Colorless liquid [11051[7]
Strong, fruity, galbanum-like

Odor L [11[2][3]
with pineapple notes

Boiling Point 206-226 °C [11[3119]

Density 0.937 g/mL at 25 °C [1113119]

Refractive Index

1.4317 at 20 °C

[1131€]

Vapor Pressure

0.037 mmHg at 25 °C

[5]

Flash Point

94 °C (205 °F)

[3](5]

Water Solubility

Insoluble (< 1 mg/mL)

[11021[7]

Log P (Octanol/Water)

2.72

[5]

Synthesis Protocols

The synthesis of Allyl (3-methylbutoxy)acetate is typically achieved through a multi-step
process. The most commonly cited method involves a two-stage reaction.[1][2][3][5]
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Two-Stage Synthesis from Chloroacetic Acid

Experimental Protocol:

o Stage 1: Formation of Sodium Amylglycolate: Chloroacetic acid is esterified with isoamyl
alcohol (3-methyl-1-butanol) in the presence of sodium hydroxide and a phase-transfer
catalyst.[1][2][3] This reaction yields the intermediate, sodium amylglycolate.

o Stage 2: Reaction with Allyl Alcohol: The resulting sodium amylglycolate is then treated with
allyl alcohol to produce the final product, Allyl (3-methylbutoxy)acetate.[1][2][3]

Synthesis via Isopentyloxy Acetic Acid

An alternative patented method involves the initial formation of isopentyloxy acetic acid.[10]
Experimental Protocol:

o Dehydration: Isoamyl alcohol and sodium hydroxide are subjected to reflux dehydration in
the presence of a solvent.[10]

e Acid Formation: The dehydrated product is then reacted with chloroacetic acid to yield
isopentyloxy acetic acid.[10]

 Esterification: The isopentyloxy acetic acid undergoes an esterification reaction with allyl
alcohol in the presence of an acid catalyst to form Allyl (3-methylbutoxy)acetate.[10]

Other Synthetic Routes

Other reported methods for synthesizing this compound include:

» Acid-Catalyzed Direct Esterification: Direct reaction of (3-methylbutoxy)acetic acid with allyl
alcohol using an acid catalyst like sulfuric acid.[11]

o Transesterification: Reaction of an alkyl (3-methylbutyl)glycolate with allyl acetate, often
catalyzed by a metal alkoxide.[11]

» Alkylation of Glycolic Acid Metal Salts: Nucleophilic substitution reaction between a sodium
or potassium salt of glycolic acid and an allyl halide.[11]
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Two-Stage Synthesis

Isoamyl Alcohol l

+ NaOH
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Chloroacetic Acid P> Sodium Amylglycolate
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Allyl (3-methylbutoxy)acetate

Click to download full resolution via product page
Diagram of the two-stage synthesis pathway.

Reactivity and Stability

Allyl (3-methylbutoxy)acetate is a combustible substance.[1][3] It is generally stable under
normal storage conditions. However, it may react exothermically with strong oxidizing acids,
potentially leading to ignition of the reaction products.[1][3][7] It also generates heat when
mixed with caustic solutions. Contact with alkali metals, hydrides, and other reducing agents
may produce flammable hydrogen gas.[1][3][7] To maintain its integrity, storage in a cool, dry,
and dark location in a tightly sealed container is recommended, away from incompatible

materials and ignition sources.[2]

Toxicological and Safety Data

The safety of Allyl (3-methylbutoxy)acetate has been evaluated, and it is classified for
several acute hazards. A summary of key toxicological data is provided in Table 2.

Table 2: Toxicological Profile of Allyl (3-
methylbutoxy)acetate
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Endpoint Result Classification Source(s)

Acute Toxicity
LD50 >2000 mg/kg Harmful if swallowed

Oral (rat) [61181[12]
bw (Category 4)

) Fatal if inhaled
Inhalation (rat) LC50 = 0.43 mg/L (4h) [11161[8]
(Category 2)

May be harmful in »

Dermal ] ] Not classified [8]
contact with skin

Local Effects

Skin Irritation Causes skin irritation Category 2 [12]

Eye Irritation Not an eye irritant Not classified [6]

Skin Sensitization Not a skin sensitizer Not classified [6]

Genotoxicity
Negative in bacterial N

) o ) Not classified as
In vitro mutagenicity reverse mutation [6][13]

assays

mutagenic

Aquatic Toxicity

Acute & Chronic

Very toxic to aquatic

life

Aquatic Acute 1, 8]
Aquatic Chronic 1

Handling and Safety Precautions:

Due to its hazard profile, specific precautions are necessary when handling this chemical.

o Personal Protective Equipment (PPE): Wear protective gloves, eye protection, and face

protection.[12][14] In case of inadequate ventilation, respiratory protection is required.[8][14]

» Handling: Do not eat, drink, or smoke when using this product. Wash hands thoroughly after
handling.[12][14] Avoid breathing mist, gas, or vapors.[14]
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o First Aid:
o If Swallowed: Call a poison center or doctor. Rinse mouth.[12][14]

o If Inhaled: Remove person to fresh air and keep comfortable for breathing. Immediately

call a poison center or doctor.[8][14]

o If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical advice.
[12]

o Environmental Precautions: Avoid release to the environment as it is very toxic to aquatic life

with long-lasting effects.[8][14]
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General laboratory workflow for handling the chemical.
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Applications

The primary application of Allyl (3-methylbutoxy)acetate is as a fragrance ingredient.[6] Its
unique scent profile makes it a versatile component in various products:

o Perfumery: It is used to create fruity, green, fougére, marine, and fresh floral notes in fine
fragrances.[5]

o Consumer Goods: It is widely incorporated into detergents, soaps, air fresheners, scented
oils, and other household products.[1][5][6]

Conclusion

Allyl (3-methylbutoxy)acetate is a commercially important fragrance chemical with well-
defined properties. While it offers desirable aromatic qualities, its synthesis and handling
require careful adherence to safety protocols due to its acute toxicity upon inhalation and its
environmental hazards. The information presented in this guide provides a technical foundation
for researchers and professionals working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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